Cas no 6409-46-7 (7H-Benz[de]anthracen-7-one,4-methyl-)

7H-Benz[de]anthracen-7-one,4-methyl- structure
6409-46-7 structure
Product Name:7H-Benz[de]anthracen-7-one,4-methyl-
CAS No:6409-46-7
MF:C18H12O
MW:244.287284851074
CID:505580
PubChem ID:232704
Update Time:2025-04-19

7H-Benz[de]anthracen-7-one,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Benz[de]anthracen-7-one,4-methyl-
    • 4-methyl-7H-benzo[de]anthracen-7-one
    • 4-methylbenzo[a]phenalen-7-one
    • 2-Methyl-benzanthron
    • 4-Methyl-benz[de]anthracen-7-on
    • 4-methyl-benz[de]anthracen-7-one
    • 4-Methyl-benzanthron
    • 4-Methylbenzanthrone
    • 7H-Benz[de]anthracen-7-one,4-methyl
    • Benzanthrone,4-methyl
    • SR-01000512336
    • SR-01000512336-1
    • SCHEMBL18288098
    • EU-0017610
    • 6409-46-7
    • AKOS001722920
    • CHEMBL1469144
    • HMS2529G03
    • MLS000585787
    • DTXSID90283224
    • SMR000204350
    • 7H-Benz[de]anthracen-7-one, 4-methyl-
    • 4-methyl-7-benzo[a]phenalenone
    • NSC30547
    • Benzanthrone, 4-methyl-
    • BDBM51019
    • NSC-30547
    • cid_232704
    • Inchi: 1S/C18H12O/c1-11-9-10-16-17-12(11)7-4-8-14(17)13-5-2-3-6-15(13)18(16)19/h2-10H,1H3
    • InChI Key: XYHDOOKVEKKVFS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2=CC=CC3=C(C)C=CC1=C23

Computed Properties

  • Exact Mass: 244.08900
  • Monoisotopic Mass: 244.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.251
  • Boiling Point: 459°C at 760 mmHg
  • Flash Point: 206.1°C
  • Refractive Index: 1.713
  • PSA: 17.07000
  • LogP: 4.35960

7H-Benz[de]anthracen-7-one,4-methyl- Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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